Cas no 4906-69-8 ([1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, methyl ester)

• Product name: [1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, methyl ester
• CAS No: 4906-69-8
• MF: C₁₄H₁₂O₃
• MW: 228.24328
• CID: 334714
• PubChem ID: 241577

[1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, methyl ester
• methyl 2-hydroxy-3-phenylbenzoate
• methyl 2-hydroxy-3-phenyl-benzoate
• 2-Hydroxy-3-phenyl-benzoesaeure-methylester
• 2-Hydroxy-biphenyl-3-carbonsaeure-methylester
• 2-hydroxybiphenyl-3-carboxylic acid methyl ester
• 2-hydroxy-biphenyl-3-carboxylic acid methyl ester
• 3-phenyl-salicylic acid methyl ester
• AC1L67NN
• AC1Q5ZKL
• AR-1J4802
• CTK4J1090
• methyl 2-hydroxybiphenyl-3-carboxylate
• methyl 3-phenylsalicylate
• NSC49088
• SureCN4827474
• 4906-69-8
• NSC-49088
• UWLIQOZMBHHQFI-UHFFFAOYSA-N
• SCHEMBL4827474
• DTXSID70287129

• Inchi： InChI=1S/C14H12O3/c1-17-14(16)12-9-5-8-11(13(12)15)10-6-3-2-4-7-10/h2-9,15H,1H3
• InChI Key： UWLIQOZMBHHQFI-UHFFFAOYSA-N
• SMILES： COC(C1=CC=CC(C2C=CC=CC=2)=C1O)=O

Computed Properties

• Exact Mass: 228.07866
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 3.6

Experimental Properties

• PSA: 46.53